![molecular formula C14H15ClN2OS B5636231 N-(2-chloro-4,6-dimethylphenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide](/img/structure/B5636231.png)
N-(2-chloro-4,6-dimethylphenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide
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Overview
Description
N-(2-chloro-4,6-dimethylphenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide, also known as CTZ, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CTZ belongs to the class of thiazole derivatives and is synthesized using specific methods.
Mechanism of Action
The mechanism of action of N-(2-chloro-4,6-dimethylphenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide is not fully understood. However, studies have suggested that this compound inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the inflammatory response. This compound's anti-microbial properties are attributed to its ability to disrupt the cell membrane of bacterial and fungal cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have reported that this compound can induce cell cycle arrest, inhibit cell migration, and reduce cell viability in cancer cells. This compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been reported to have anti-oxidant properties, which can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
N-(2-chloro-4,6-dimethylphenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize, and its purity can be easily determined using various analytical techniques. This compound's anti-tumor, anti-inflammatory, and anti-microbial properties make it a promising candidate for various scientific research areas. However, there are also some limitations to using this compound in lab experiments. This compound's mechanism of action is not fully understood, and its effectiveness may vary depending on the type of cancer or inflammation being studied. Additionally, this compound's toxicity and side effects have not been extensively studied, making it difficult to determine its safety for human use.
Future Directions
There are several future directions for N-(2-chloro-4,6-dimethylphenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide research. One potential area of research is to investigate the effectiveness of this compound in combination with other anti-cancer or anti-inflammatory drugs. Another area of research is to study this compound's toxicity and side effects to determine its safety for human use. Additionally, further research is needed to understand this compound's mechanism of action and to identify its molecular targets. Overall, this compound has shown significant potential for various scientific research applications, and further research is needed to fully understand its therapeutic potential.
Synthesis Methods
The synthesis of N-(2-chloro-4,6-dimethylphenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide involves the reaction of 2-chloro-4,6-dimethylphenylamine with 2-methyl-4-thiocarbamoylthiazole in the presence of a suitable solvent. The reaction is carried out under specific conditions, including temperature, time, and pH, to obtain the desired product. The method of synthesis is crucial to ensure the purity and yield of this compound.
Scientific Research Applications
N-(2-chloro-4,6-dimethylphenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide has shown potential therapeutic applications in various scientific research areas. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment. Additionally, this compound has been shown to possess anti-inflammatory properties, making it a potential treatment option for inflammatory diseases such as rheumatoid arthritis. This compound has also been studied for its anti-microbial properties, with research showing its effectiveness against various bacterial and fungal strains.
properties
IUPAC Name |
N-(2-chloro-4,6-dimethylphenyl)-2-(2-methyl-1,3-thiazol-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2OS/c1-8-4-9(2)14(12(15)5-8)17-13(18)6-11-7-19-10(3)16-11/h4-5,7H,6H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDYYCXKHQZYRTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Cl)NC(=O)CC2=CSC(=N2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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